![molecular formula C20H24N2O5S B4645872 1-(2-thienylcarbonyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide](/img/structure/B4645872.png)
1-(2-thienylcarbonyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide
Overview
Description
1-(2-thienylcarbonyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide, commonly known as TPCP, is a synthetic compound that has gained attention in the scientific community due to its potential pharmacological properties. TPCP belongs to the class of piperidinecarboxamide derivatives, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of TPCP is not fully understood. However, studies suggest that TPCP may act by modulating the activity of certain receptors in the brain, such as the N-methyl-D-aspartate (NMDA) receptor. TPCP has also been shown to inhibit the activity of enzymes responsible for the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
TPCP has been shown to have various biochemical and physiological effects in animal models. In a study conducted on rats, TPCP was found to reduce the levels of oxidative stress markers in the liver and brain. TPCP has also been shown to improve glucose metabolism and insulin sensitivity in diabetic rats.
Advantages and Limitations for Lab Experiments
One of the significant advantages of TPCP is its high purity and yield, which makes it suitable for laboratory experiments. TPCP has also been shown to have low toxicity in animal models, which makes it a safe compound to work with. However, one of the limitations of TPCP is its limited solubility in water, which may affect its bioavailability in vivo.
Future Directions
There are several future directions for research on TPCP. One of the significant areas of research is its potential as a therapeutic agent in the treatment of inflammatory diseases. TPCP may also have potential applications in the treatment of neuropathic pain and diabetes. Further studies are needed to elucidate the exact mechanism of action of TPCP and its potential side effects in humans.
Conclusion:
In conclusion, TPCP is a synthetic compound that has gained attention in the scientific community due to its potential pharmacological properties. TPCP has been studied for its anti-inflammatory and analgesic effects and has shown promising results in animal models. Further research is needed to determine its potential as a therapeutic agent in humans.
Scientific Research Applications
TPCP has been studied for its potential therapeutic applications in various fields of medicine. One of the significant areas of research is its anti-inflammatory properties. In a study conducted on rats, TPCP was found to inhibit the production of pro-inflammatory cytokines, which are responsible for inflammation. TPCP has also been studied for its analgesic effects in neuropathic pain. In another study, TPCP was found to alleviate pain by modulating the activity of certain receptors in the brain.
properties
IUPAC Name |
1-(thiophene-2-carbonyl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-25-15-11-14(12-16(26-2)18(15)27-3)21-19(23)13-6-8-22(9-7-13)20(24)17-5-4-10-28-17/h4-5,10-13H,6-9H2,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSIIDNGKWKSKLX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)C2CCN(CC2)C(=O)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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